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This technical guide provides a comprehensive overview of the spectroscopic data for (2-
Nitroethyl)benzene (CAS No. 6125-24-2). Intended for researchers, scientists, and
professionals in drug development, this document details the Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with methodologies for their
acquisition.

(2-Nitroethyl)benzene is an organic compound with the molecular formula CsHoNO2 and a
molecular weight of 151.16 g/mol .[1][2][3] Spectroscopic analysis is crucial for the structural
elucidation and confirmation of this molecule.

Spectroscopic Data Summary

The following sections present the quantitative spectroscopic data for (2-Nitroethyl)benzene in
a structured format for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the hydrogen (*H) and carbon (13C)
environments within the molecule.

Table 1: *H NMR Spectroscopic Data for (2-Nitroethyl)benzene
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
7.35-7.20 m 5H Aromatic-H
4.61 t 2H -CH2-NO2
3.29 t 2H Ph-CH:-

Table 2: 13C NMR Spectroscopic Data for (2-Nitroethyl)benzene

Chemical Shift (6) ppm

Assignment

135.9 Aromatic C (quaternary)
129.1 Aromatic CH

128.8 Aromatic CH

127.8 Aromatic CH

75.8 -CH2-NO2

33.0 Ph-CH2-

Infrared (IR) Spectroscopy

The IR spectrum of (2-Nitroethyl)benzene reveals the presence of its key functional groups,
particularly the nitro group and the aromatic ring. For aliphatic nitro compounds, characteristic
strong absorption bands appear for the asymmetric and symmetric stretching vibrations of the

N-O bonds.[4]

Table 3: Infrared (IR) Spectroscopy Data for (2-Nitroethyl)benzene
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Wavenumber (cm~?) Intensity Assignment
3032 Weak Aromatic C-H Stretch
2934 Weak Aliphatic C-H Stretch
1555 Strong Asymmetric NO2 Stretch
1497 Medium Aromatic C=C Stretch
1456 Medium Aromatic C=C Stretch
1383 Strong Symmetric NO2 Stretch
C-H Out-of-plane Bend
750 Strong )
(monosubstituted benzene)
C-H Out-of-plane Bend
700 Strong

(monosubstituted benzene)

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of

(2-Nitroethyl)benzene, aiding in its structural confirmation.

Table 4: Mass Spectrometry (MS) Data for (2-Nitroethyl)benzene

m/z Relative Intensity (%) Assignment

151 5 [M]* (Molecular lon)
105 100 [M - NOz2J*

104 95 [M - HNOz]*

91 30 [C7H7]* (Tropylium ion)
77 25 [CeHs]* (Phenyl ion)

Experimental Protocols
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The data presented in this guide were obtained using standard spectroscopic techniques. The
following provides an overview of the general experimental methodologies.

NMR Spectroscopy

Proton (*H) and carbon (:3C) NMR spectra are typically recorded on a spectrometer operating
at a frequency of 90 MHz. The sample is dissolved in a deuterated solvent, commonly
chloroform-d (CDCls), with tetramethylsilane (TMS) used as an internal standard.

Infrared (IR) Spectroscopy

The infrared spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer. For
liquid samples like (2-Nitroethyl)benzene, the spectrum is often recorded as a neat thin film
between two salt plates (e.g., NaCl or KBr).

Mass Spectrometry (MS)

The mass spectrum is acquired using a mass spectrometer, typically with electron ionization
(El) at 70 eV. The sample is introduced into the ion source, where it is vaporized and ionized.
The resulting ions are then separated based on their mass-to-charge ratio.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an
organic compound like (2-Nitroethyl)benzene.
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of (2-Nitroethyl)benzene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025157#spectroscopic-data-for-2-nitroethyl-benzene-
nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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